Cas no 1065483-59-1 (6-Bromo-3-iodo-2-methylpyridine)

• Product Name: 6-Bromo-3-iodo-2-methylpyridine
• CAS No: 1065483-59-1
• MF: C₆H₅BrIN
• MW: 297.91907286644
• MDL: MFCD11100952
• CID: 1079721
• PubChem ID: 45588151
• Update Time: 2025-10-30

6-Bromo-3-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-iodo-2-methylpyridine
• 2-Bromo-5-iodo-6-methylpyridine
• 2-Methyl-3-iodo-6-bromopyridine
• 6-Bromo-3-iodo-2-picoline
• pyridine, 6-bromo-3-iodo-2-methyl-
• AKOS022186165
• I11230
• DB-059487
• CS-0209958
• DTXSID70670572
• 1065483-59-1
• AS-49522
• MFCD11100952

• MDL： MFCD11100952
• Inchi： 1S/C6H5BrIN/c1-4-5(8)2-3-6(7)9-4/h2-3H,1H3
• InChI Key： OAMMRCVVCVNSEN-UHFFFAOYSA-N
• SMILES： IC1=CC=C(N=C1C)Br

Computed Properties

• Exact Mass: 296.86455
• Monoisotopic Mass: 296.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 2.171
• Boiling Point: 282 ºC
• Flash Point: 124 ºC
• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-Bromo-3-iodo-2-methylpyridine

Introduction to 6-Bromo-3-iodo-2-methylpyridine (CAS No. 1065483-59-1)

6-Bromo-3-iodo-2-methylpyridine (CAS No. 1065483-59-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, characterized by its unique bromo, iodo, and methyl substituents on a pyridine ring, offers a wide range of applications in the development of novel pharmaceuticals and chemical intermediates.

The structural complexity of 6-Bromo-3-iodo-2-methylpyridine makes it an ideal candidate for various chemical transformations. The presence of the bromo and iodo groups provides multiple reactive sites for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in the synthesis of complex organic molecules. These reactions are crucial in the development of new drugs and materials, as they allow for the precise introduction of functional groups and the construction of intricate molecular architectures.

Recent research has highlighted the potential of 6-Bromo-3-iodo-2-methylpyridine in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The ability to fine-tune the structure through selective functionalization has led to the discovery of several lead compounds with promising therapeutic properties.

In addition to its role in drug discovery, 6-Bromo-3-iodo-2-methylpyridine has also found applications in materials science. The pyridine ring, with its electron-withdrawing properties, can influence the electronic and optical properties of materials when incorporated into polymers or other advanced materials. This makes it a valuable building block for the development of new materials with tailored properties for use in electronics, sensors, and other high-tech applications.

The synthesis of 6-Bromo-3-iodo-2-methylpyridine has been optimized through various methodologies to improve yield and purity. One common approach involves the sequential introduction of bromine and iodine atoms to a 2-methylpyridine starting material. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated reactions have been employed to enhance the efficiency and scalability of these processes. These advancements have made it possible to produce high-quality 6-Bromo-3-iodo-2-methylpyridine on both laboratory and industrial scales.

The safety and environmental impact of chemical compounds are critical considerations in their development and application. Studies have shown that 6-Bromo-3-iodo-2-methylpyridine is generally stable under standard laboratory conditions but should be handled with appropriate precautions to avoid exposure. Proper storage conditions, such as keeping it away from moisture and strong oxidizing agents, are essential to maintain its integrity and safety.

In conclusion, 6-Bromo-3-iodo-2-methylpyridine (CAS No. 1065483-59-1) is a highly valuable compound with diverse applications in medicinal chemistry, synthetic organic chemistry, and materials science. Its unique structural features make it an excellent starting material for a wide range of chemical transformations, leading to the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.